Cas no 852840-42-7 (2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetic Acid)

• Product Name: 2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetic Acid
• CAS No: 852840-42-7
• MF: C₁₁H₁₂O₂S
• MW: 208.276782035828
• CID: 3108124
• Update Time: 2025-06-27

2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (2,3-dihydro-1H-inden-5-ylthio)acetic acid
• 2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetic Acid

• Inchi： 1S/C11H12O2S/c12-11(13)7-14-10-5-4-8-2-1-3-9(8)6-10/h4-6H,1-3,7H2,(H,12,13)
• InChI Key： RUVTVWNOODRTNI-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=CC2=C(C=1)CCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetic Acid

Comprehensive Overview of 2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetic Acid (CAS No. 852840-42-7)

2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetic Acid (CAS No. 852840-42-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfur-containing derivative of indane exhibits unique physicochemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. The compound's molecular structure, featuring a thioether linkage and a carboxylic acid functional group, allows for versatile chemical modifications, catering to diverse industrial applications.

Recent trends in drug discovery have highlighted the importance of sulfur-containing compounds like 2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetic Acid due to their potential as enzyme inhibitors or receptor modulators. Researchers are particularly interested in its role as a building block for small-molecule therapeutics targeting inflammatory pathways. The compound's indane core provides structural rigidity, while the acetic acid moiety enhances water solubility—a critical factor in drug design for improved bioavailability.

From an environmental perspective, 2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetic Acid aligns with the growing demand for green chemistry intermediates. Its potential application in biodegradable agrochemicals resonates with the global push toward sustainable farming practices. Analytical studies using HPLC-MS and NMR spectroscopy confirm its stability under physiological conditions, addressing frequent queries about compound degradation in biological systems.

The synthesis of CAS No. 852840-42-7 typically involves nucleophilic substitution reactions between 5-mercaptoindane and haloacetic acid derivatives. Optimization studies focus on improving yield through phase-transfer catalysis or microwave-assisted synthesis—topics frequently searched in academic databases. Patent literature reveals its utility in creating herbicide safeners and non-steroidal anti-inflammatory drug (NSAID) precursors, though commercial applications remain under proprietary development.

Quality control protocols for 2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetic Acid emphasize chromatographic purity (>98%) and strict control of heavy metal residues, reflecting industry standards for fine chemicals. Storage recommendations highlight protection from oxidative degradation by maintaining inert atmospheres—a practical consideration often overlooked in laboratory settings but crucial for long-term stability.

Emerging computational chemistry approaches leverage the compound's structural features to model molecular docking interactions, particularly with cyclooxygenase enzymes. This computational synergy addresses the pharmaceutical industry's need for rational drug design strategies while reducing experimental costs. Such applications position 852840-42-7 as a case study in fragment-based drug discovery methodologies gaining traction in 2024.

Regulatory compliance aspects confirm that 2-(2,3-dihydro-1H-inden-5-ylsulfanyl)acetic Acid is not classified under restricted substance lists, though proper REACH documentation is mandatory for European market distribution. Safety data sheets recommend standard organic acid handling procedures, with particular attention to pH-neutralization protocols during waste disposal—an operational detail highly searched by industrial safety officers.

Future research directions may explore the compound's potential in metal-chelating applications or as a linker in bioconjugate chemistry. Its balanced lipophilicity (calculated LogP ≈ 2.1) makes it a candidate for blood-brain barrier penetration studies, aligning with neuroscience research trends. These multidisciplinary applications underscore why CAS 852840-42-7 remains a compound of persistent scientific interest across therapeutic and material science domains.